3-Chloro-2-methyl-6-nitroanisole
Description
3-Chloro-2-methyl-6-nitroanisole is a substituted anisole derivative featuring a methoxy group (-OCH₃), a chlorine atom at position 3, a methyl group at position 2, and a nitro group (-NO₂) at position 6 on the benzene ring. The molecular formula of 3-Chloro-2-methyl-6-nitroanisole is inferred as C₈H₈ClNO₃, with a molecular weight of approximately 201.61 g/mol.
Nitroanisoles are critical intermediates in pharmaceuticals, agrochemicals, and dyes due to their electron-withdrawing nitro group, which enhances reactivity in substitution reactions. The methyl and chloro substituents influence steric and electronic properties, impacting solubility, stability, and synthetic pathways .
Properties
Molecular Formula |
C8H8ClNO3 |
|---|---|
Molecular Weight |
201.61 g/mol |
IUPAC Name |
1-chloro-3-methoxy-2-methyl-4-nitrobenzene |
InChI |
InChI=1S/C8H8ClNO3/c1-5-6(9)3-4-7(10(11)12)8(5)13-2/h3-4H,1-2H3 |
InChI Key |
ZKFVHEUZNOGJQP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1OC)[N+](=O)[O-])Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations from Comparison
Substituent Effects on Reactivity :
- The nitro group in 3-Chloro-2-methyl-6-nitroanisole deactivates the aromatic ring, directing electrophilic attacks to meta/para positions. This contrasts with 3-Chloro-2-methylanisole , which lacks a nitro group and is more reactive toward electrophilic substitution .
- Halogen Variants : Replacing nitro with fluoro (e.g., 2-Chloro-6-fluoro-3-methylanisole) reduces electron withdrawal, altering reaction pathways and solubility .
Synthetic Challenges :
- Introducing multiple substituents (e.g., methyl, chloro, nitro) requires sequential reactions with precise temperature control. For example, nitration of 3-Chloro-2-methylanisole would demand careful regioselectivity to avoid byproducts .
- 3-Chloro-6-nitroaniline synthesis involves diazotization and nitration, but its aniline group introduces toxicity concerns absent in methoxy-containing analogs .
Nitro Group Impact: Nitro derivatives generally exhibit higher densities and melting points due to increased molecular polarity and intermolecular forces .
Proper PPE and ventilation are critical during synthesis .
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